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Compound of Interest

Compound Name: 5-Bromo-2-iodopyrimidine

Cat. No.: B048921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Bromo-2-iodopyrimidine is a key heterocyclic building block in medicinal chemistry and

organic synthesis, prized for its utility in constructing complex molecular architectures through

selective cross-coupling reactions. This technical guide provides a comprehensive overview of

the safety, handling, and physicochemical properties of 5-Bromo-2-iodopyrimidine. It is

intended to equip researchers, scientists, and drug development professionals with the

essential knowledge to handle this compound responsibly and effectively in a laboratory

setting. This document includes detailed safety protocols, emergency procedures, and a

representative experimental workflow for its application in Suzuki-Miyaura cross-coupling

reactions.

Physicochemical Properties
5-Bromo-2-iodopyrimidine is a white to tan crystalline powder.[1] Its key physical and

chemical properties are summarized below, providing essential data for experimental design

and safety assessment.
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Property Value Reference(s)

CAS Number 183438-24-6 [2]

Molecular Formula C₄H₂BrIN₂ [1][2]

Molecular Weight 284.88 g/mol [1]

Appearance White to tan crystalline powder [1]

Melting Point 99-103 °C [1][3]

Boiling Point 341 °C at 760 mmHg [1]

Density 2.495 g/cm³ [1]

Flash Point 160 °C [1]

Vapor Pressure 0.000164 mmHg at 25 °C [1]

Sensitivity Light Sensitive [1]

Hazard Identification and Safety Information
5-Bromo-2-iodopyrimidine is classified as a hazardous substance and requires careful

handling to avoid adverse health effects. It is harmful if swallowed, causes skin irritation, and

can cause serious eye damage.[2][4] The following table summarizes its GHS hazard

classifications.
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Hazard
Classification

Code Description Reference(s)

Acute Toxicity, Oral H302 Harmful if swallowed [4]

Skin Irritation H315 Causes skin irritation [4]

Serious Eye Damage H318
Causes serious eye

damage
[4]

Signal Word Danger [4]

Pictograms

GHS05 (Corrosion),

GHS07 (Exclamation

Mark)

[4]

Precautionary Statements:

P264: Wash hands and face thoroughly after handling.[4]

P280: Wear protective gloves, eye protection, and face protection.[4]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[4]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[4]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]

P332 + P313: If skin irritation occurs: Get medical advice/attention.[4]

Safe Handling and Storage
Adherence to strict safety protocols is mandatory when working with 5-Bromo-2-
iodopyrimidine.

Engineering Controls:
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Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust.[5]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[5]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[5]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) to prevent

skin contact.[4]

Skin and Body Protection: A lab coat should be worn at all times. For tasks with a higher risk

of spillage, additional protective clothing may be necessary.[5]

Respiratory Protection: For operations that may generate significant dust, a NIOSH-

approved N95 dust mask or higher-level respirator should be used.[4]

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[6]

Do not breathe dust.[5]

Wash hands thoroughly after handling, even if gloves were worn.[6]

Avoid the formation and dispersion of dust.[6]

Storage Conditions:

Store in a cool, dry, and dark place.[6] The compound is light-sensitive.[1]

Keep the container tightly closed to prevent moisture ingress and contamination.[6]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[5]
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Emergency and First-Aid Procedures
In the event of exposure or accidental release, immediate and appropriate action is critical.

Exposure Route First-Aid Measures Reference(s)

Eye Contact

Immediately rinse with plenty

of water, also under the

eyelids, for at least 15 minutes.

Seek immediate medical

attention.

[5]

Skin Contact

Wash off immediately with

soap and plenty of water while

removing all contaminated

clothing and shoes. Seek

medical attention if irritation

persists.

[5]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. Seek medical

attention.

[5]

Ingestion

Clean mouth with water and

drink plenty of water

afterwards. Do not induce

vomiting. Seek immediate

medical attention.

[5]

Accidental Release Measures:

Personal Precautions: Ensure adequate ventilation and wear the appropriate PPE as

described in Section 3.[6]

Containment and Cleanup: Carefully sweep up the spilled solid, taking care not to generate

dust.[6] Collect the material into a suitable, labeled container for disposal.[6]

Environmental Precautions: Prevent the product from entering drains or waterways.[6]
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Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[5]

Conditions to Avoid: Exposure to light and excess heat.

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[5]

Hazardous Decomposition Products: Under combustion, may produce carbon oxides (CO,

CO₂), nitrogen oxides (NOx), hydrogen bromide (HBr), and hydrogen iodide (HI).

Disposal Considerations
Disposal of 5-Bromo-2-iodopyrimidine and its containers must be managed by a licensed

professional waste disposal service in accordance with all applicable local, state, and federal

regulations. Do not allow the material to be released into the environment.[2]

Experimental Protocol: Suzuki-Miyaura Cross-
Coupling
5-Bromo-2-iodopyrimidine is a versatile substrate for palladium-catalyzed cross-coupling

reactions. The carbon-iodine bond is significantly more reactive than the carbon-bromine bond,

allowing for selective functionalization at the C2 position. The following is a representative

protocol for a Suzuki-Miyaura reaction, which should be adapted and optimized for specific

substrates and desired outcomes.

Materials:

5-Bromo-2-iodopyrimidine

Arylboronic acid (1.1 - 1.5 equivalents)

Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

Base (e.g., K₂CO₃ or Cs₂CO₃, 2-3 equivalents)

Anhydrous, degassed solvent (e.g., 1,4-dioxane, DMF, or toluene)
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Standard, flame-dried Schlenk glassware

Inert gas supply (Argon or Nitrogen)

Procedure:

Preparation: To a dry Schlenk flask equipped with a magnetic stir bar, add 5-Bromo-2-
iodopyrimidine (1.0 equiv.), the arylboronic acid (1.2 equiv.), and the base (2.0 equiv.).

Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas (e.g., Argon).

Repeat this cycle three times to ensure an oxygen-free atmosphere.

Catalyst and Solvent Addition: Under a positive pressure of inert gas, add the palladium

catalyst (e.g., Pd(PPh₃)₄, 5 mol%). Subsequently, add the anhydrous, degassed solvent via

syringe.

Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) with

vigorous stirring.

Monitoring: Monitor the progress of the reaction by a suitable analytical technique, such as

Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS),

until the starting material is consumed.

Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with an

organic solvent (e.g., ethyl acetate) and wash with water, followed by brine.

Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate under reduced pressure. The crude product can then be purified by column

chromatography on silica gel to yield the desired 2-aryl-5-bromopyrimidine.

Visualization of Workflows
Safe Handling Workflow
The following diagram outlines the critical steps for safely handling 5-Bromo-2-iodopyrimidine
from receipt to disposal.
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Caption: Logical workflow for the safe handling of 5-Bromo-2-iodopyrimidine.
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Suzuki-Miyaura Catalytic Cycle
This diagram illustrates the key steps in the palladium-catalyzed Suzuki-Miyaura cross-coupling

reaction.

Pd(0)Ln

Oxidative
Addition R¹-Pd(II)Ln-X

R¹-X

Transmetalation R¹-Pd(II)Ln-R²

R²-B(OR)₂
(Base)

R¹-R²

Reductive
Elimination
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Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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